2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)acetamide

• IUPAC Name: 2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)acetamide
• InChI: InChI=1S/C15H23NO2/c1-4-18-9-5-8-16-15(17)11-14-7-6-12(2)13(3)10-14/h6-7,10H,4-5,8-9,11H2,1-3H3,(H,16,17)
• InChI Key: KGAPIXUTEKEBAO-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)CC1=CC(=C(C=C1)C)C
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol

Description

2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)acetamide, also known as URB597, is a selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH). This compound has gained significant attention in the scientific community due to its potential therapeutic applications in various neurological disorders.

Mechanism of Action

2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)acetamide selectively inhibits the enzyme FAAH, which is responsible for breaking down endocannabinoids such as anandamide. By inhibiting FAAH, this compound increases the levels of endocannabinoids, which in turn activate the cannabinoid receptors in the brain. Activation of these receptors leads to various physiological effects such as pain relief, mood regulation, and appetite control.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. Studies have shown that this compound increases the levels of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). Moreover, this compound has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)acetamide is its selectivity for FAAH, which reduces the risk of off-target effects. Moreover, this compound has also been shown to have a favorable pharmacokinetic profile, which makes it suitable for in vivo studies. However, one of the major limitations of this compound is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)acetamide. One of the areas of interest is the potential therapeutic applications of this compound in various neurological disorders such as anxiety, depression, and addiction. Moreover, further studies are needed to elucidate the mechanisms underlying the anti-inflammatory and neuroprotective effects of this compound. Additionally, the development of more potent and selective FAAH inhibitors could lead to the development of more effective therapies for various neurological disorders.
Conclusion:
In conclusion, this compound is a selective inhibitor of FAAH that has gained significant attention in the scientific community due to its potential therapeutic applications in various neurological disorders. The compound has been extensively studied for its biochemical and physiological effects, mechanism of action, and advantages and limitations for lab experiments. Moreover, there are several future directions for the research on this compound, which could lead to the development of more effective therapies for various neurological disorders.

Scientific Research Applications

2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)acetamide has been extensively studied for its potential therapeutic applications in various neurological disorders such as anxiety, depression, and addiction. Studies have shown that this compound increases the levels of endocannabinoids, which are known to play a crucial role in regulating mood, appetite, and pain. Moreover, this compound has also been shown to have anti-inflammatory and neuroprotective effects.